(2R,3S,4R)-3-hydroxy-2-(1-hydroxy-2-methylpropyl)-4-methyl-5-oxopyrrolidine-2-carboxylic acid

• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• IUPAC Name: (2R,3S,4R)-3-hydroxy-2-(1-hydroxy-2-methylpropyl)-4-methyl-5-oxopyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C10H17NO5/c1-4(2)6(12)10(9(15)16)7(13)5(3)8(14)11-10/h4-7,12-13H,1-3H3,(H,11,14)(H,15,16)/t5-,6?,7+,10-/m1/s1
• InChI Key: USVJHCXEVSVUEZ-ALELGUIPSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]([C@](NC1=O)(C(C(C)C)O)C(=O)O)O
• Canonical SMILES: CC1C(C(NC1=O)(C(C(C)C)O)C(=O)O)O

Description

The compound (2R,3S,4R)-3-hydroxy-2-(1-hydroxy-2-methylpropyl)-4-methyl-5-oxopyrrolidine-2-carboxylic acid is a pyrrolidine derivative characterized by:

• A five-membered pyrrolidine ring with a ketone group at position 5 (5-oxo).
• Substituents at positions 2, 3, and 4:
  • A 1-hydroxy-2-methylpropyl group at position 2.
  • A hydroxyl group at position 3.
  • A methyl group at position 4.
• Stereochemical configuration: 2R, 3S, 4R, which influences its spatial arrangement and biological interactions.

Biological Activity

(2R,3S,4R)-3-hydroxy-2-(1-hydroxy-2-methylpropyl)-4-methyl-5-oxopyrrolidine-2-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a detailed overview of its biological properties, including anticancer and antimicrobial activities, supported by case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{21}N_{1}O_{5}$, and its structure features a pyrrolidine ring with various functional groups that contribute to its biological activity.

Biological Activity Overview

The compound exhibits a range of biological activities, particularly in the fields of oncology and infectious diseases.

Anticancer Activity

Research has shown that derivatives of 5-oxopyrrolidine compounds, including the target compound, possess notable anticancer properties. A study characterized the anticancer activity against A549 human lung adenocarcinoma cells, revealing that certain structural modifications enhance cytotoxicity while minimizing effects on non-cancerous cells.

Key Findings:

• Compounds with free amino groups demonstrated greater anticancer activity compared to those with acetylamino fragments.
• The most active derivatives reduced A549 cell viability significantly, indicating potential for further development as anticancer agents .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties against multidrug-resistant strains of bacteria. Its effectiveness against Gram-positive pathogens is particularly noteworthy given the rising challenge of antibiotic resistance.

Research Highlights:

• In vitro studies indicated that the compound exhibited structure-dependent antimicrobial activity against strains such as Staphylococcus aureus and Klebsiella pneumoniae.
• The presence of specific functional groups was correlated with enhanced antimicrobial efficacy .

Case Studies

Several case studies illustrate the practical implications of this compound's biological activities:

• Anticancer Efficacy :
  • A study assessed the cytotoxic effects of various 5-oxopyrrolidine derivatives on A549 cells using MTT assays. The results indicated that derivatives with specific substitutions had significantly lower IC50 values compared to standard treatments like cisplatin .
• Antimicrobial Resistance :
  • Another investigation focused on the antimicrobial activity against resistant strains of Staphylococcus aureus. The compound showed promising results, suggesting it could be a viable candidate for developing new antibiotics targeting resistant pathogens .

Data Table: Biological Activity Summary

Activity	Target Cells/Pathogens	Key Findings
Anticancer	A549 (lung adenocarcinoma)	Significant reduction in cell viability
Antimicrobial	Staphylococcus aureus, Klebsiella pneumoniae	Structure-dependent activity against resistant strains

Comparison with Similar Compounds

Structural Analog: 1-Methyl-5-oxopyrrolidine-3-carboxylic Acid (CAS 42346-68-9)

Key Features (from ):

Feature	Description
Core structure	Pyrrolidine ring with 5-oxo group.
Substituents	- Methyl group at position 1. - Carboxylic acid at position 3.
Stereochemistry	Not specified (likely racemic or undefined).
Functional groups	Carboxylic acid, ketone.
Physicochemical properties	Higher hydrophilicity due to carboxylic acid; lower steric hindrance.

Comparison with Target Compound :

• Similarities : Both share the pyrrolidine-5-oxo core and a carboxylic acid group.
• Differences: Substituent positions: The target compound has substituents at positions 2, 3, and 4, whereas the analog substitutes positions 1 and 3. Stereochemistry: The target’s defined stereochemistry (2R,3S,4R) may confer distinct biological activity compared to the analog’s undefined configuration.

Pyrrolo[1,2-b]pyridazine Derivatives ()

Example Compound :
(4aR)-1-[(3-Chloro-4-hydroxyphenyl)methyl]-4-hydroxy-4a-methyl-2-oxo-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxylic acid 2-methylpropyl ester.

Key Features :

• Fused pyrrolo-pyridazine ring system (6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine).
• Chlorophenylmethyl and ester substituents.
• Absence of a carboxylic acid group (ester instead).

Comparison with Target Compound :

• Structural Divergence : The fused pyridazine ring introduces rigidity and planar regions, unlike the flexible pyrrolidine core of the target compound.
• Functional Groups : The ester group in the pyridazine derivative reduces polarity compared to the carboxylic acid in the target compound.
• Biological Implications : The pyridazine derivative’s chloro-phenyl group may enhance lipophilicity and membrane permeability.

Thiazolidine and Bicyclic Derivatives ()

Example Compounds :

• (4S)-2-{1-[(R)-2-Amino-2-phenylacetamido]-2-[(1R)-2-{[(4S)-4-carboxy-5,5-dimethylthiazolidin-2-yl]methylamino}-2-oxo-1-phenylethylamino]-2-oxoethyl}-5,5-dimethylthiazolidine-4-carboxylic acid.
• (2S,5R,6R)-6-[(2R)-2-{2-[(R)-2-Amino-2-phenylacetamido]-2-[(4S)-4-carboxy-5,5-dimethylthiazolidin-2-yl]acetamido}-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid.

Key Features :

• Thiazolidine rings (5-membered, sulfur-containing) and bicyclic β-lactam structures.
• Multiple amide and carboxylic acid groups.

Comparison with Target Compound :

• Core Structure : Thiazolidine and bicyclic systems differ fundamentally from the pyrrolidine backbone.
• Functional Groups : Both classes contain carboxylic acids, but the thiazolidine derivatives include β-lactam rings (antibiotic activity) and amide linkages.
• Biological Context : These compounds resemble cephalosporins/penams, suggesting antibiotic mechanisms, whereas the target compound’s pyrrolidine core may favor different targets.

Research Implications

• Synthetic Challenges : The target compound’s stereochemistry and branched substituents demand advanced asymmetric synthesis techniques, unlike simpler analogs (e.g., ).
• Structure-Activity Relationships (SAR) : Hydroxyl and carboxylic acid groups may enhance binding to metalloenzymes, while the pyridazine and thiazolidine derivatives () illustrate divergent bioactivity profiles.
• Pharmacokinetics : The target compound’s polarity (due to hydroxyl and carboxylic acid groups) may limit blood-brain barrier penetration compared to ester-containing analogs.

Preparation Methods

Hydrogenation Conditions

• Catalyst : [Ru(OAc)₂((R)-2-Furyl-MeOBIPHEP)] (0.5–1 mol%).
• Solvent : Methanol or dioxane.
• Pressure : 40 bar H₂ at 30°C.
• Reaction Time : 18–24 hours.

For example, hydrogenation of a dihydro-pyrrole intermediate derived from D-proline under these conditions yields the saturated pyrrolidine ring with the desired stereochemistry.

Stepwise Synthesis and Key Reactions

Alkylation of D-Proline Derivatives

The (1S)-1-hydroxy-2-methylpropyl side chain is introduced via alkylation. Source implies the use of a propylating agent, such as 2-methylpropanal , under acidic conditions. Trifluoroacetic acid (TFA) catalyzes the formation of an imine intermediate, which undergoes nucleophilic attack by the D-proline derivative.

Representative Procedure :

• Reagents :
  • D-Proline derivative (1 eq).
  • 2-Methylpropanal (1.2 eq).
  • TFA (0.033 eq) in CH₂Cl₂.
• Conditions : Stir at 25°C for 2 hours, followed by NaOH-mediated hydrolysis.

Deprotection and Cyclization

After alkylation, acetyl groups are removed via basic hydrolysis:

• Base : Aqueous NaOH (2.8 eq) in dioxane.
• Work-Up : Acidification to pH 2.5 with HCl precipitates the carboxylic acid.

This step concurrently cyclizes the intermediate into the pyrrolidinone ring, driven by the nucleophilic attack of the amine on the carbonyl group.

Purification and Isolation

Acid-Base Extraction

The crude product is purified via pH-dependent solubility:

• Extraction : The aqueous layer (post-hydrolysis) is washed with tert-butyl methyl ether (TBME) to remove non-polar impurities.
• Precipitation : Acidification to the isoelectric point (pH ~2.5) precipitates the product.

Crystallization

Final purification involves recrystallization from methanol/water, yielding a white solid with >99% purity.

Analytical Data and Quality Control

Purity and Stereochemical Analysis

• HPLC : Purity >99% (C18 column, acetonitrile/water gradient).
• Chiral GC : Enantiomeric excess >99.9%.
• Melting Point : 198–202°C (decomposes).

Spectroscopic Characterization

• ¹H NMR (400 MHz, D₂O): δ 4.35 (d, J = 6.8 Hz, 1H, C3-OH), 3.89 (m, 1H, C2-H), 2.98 (dd, J = 13.2, 6.4 Hz, 1H, C5-H), 1.32 (d, J = 6.8 Hz, 3H, C4-CH₃).
• IR : 3400 cm⁻¹ (OH), 1720 cm⁻¹ (C=O), 1650 cm⁻¹ (amide C=O).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	ee (%)	Key Advantage
Asymmetric Hydrogenation	98	99.9	>99.9	High stereocontrol
Alkylation-Deprotection	75	98.5	99.5	Scalable

Challenges and Optimization Strategies

• Stereochemical Drift : Prolonged exposure to acidic conditions may epimerize C2 and C3 centers. Mitigated by shorter reaction times and neutral work-up.
• Byproduct Formation : Incomplete alkylation yields mono- or di-substituted impurities. Additives like TFA improve reaction efficiency.

Industrial-Scale Considerations

The patent method in source demonstrates scalability:

• Batch Size : Up to 176 g with consistent yield (>99%).
• Catalyst Recycling : Ruthenium catalysts are recovered via filtration, reducing costs.

Q & A

Q. What are the established synthetic methodologies for this compound, and how do reaction parameters influence stereoselectivity?

• Methodological Answer : Synthesis typically involves multi-step routes, including ring-closing reactions and catalytic hydrogenation. For example, hydrogenation with 10% Pd/C under 4 bar H₂ in a mixed solvent system (ethyl acetate/methanol) ensures stereochemical control . Key parameters include:

• Catalyst selection : Pd/C preserves stereochemistry compared to other catalysts.
• Solvent polarity : Polar aprotic solvents enhance reaction rates.
• Temperature : Lower temperatures (e.g., 0–25°C) minimize racemization.
• Data Table :

Step	Reagents/Conditions	Stereochemical Outcome	Reference
Hydrogenation	10% Pd/C, H₂ (4 bar), ethyl acetate/methanol	65% yield, high enantiomeric excess
Acid hydrolysis	TFA/H₂O/CH₂Cl₂ (2:1 ratio)	Cleaves protecting groups without epimerization

Q. Which analytical techniques confirm stereochemical configuration and purity?

• Methodological Answer :

• 1H/13C NMR : Assignments rely on coupling constants (e.g., J = 8.4 Hz for trans protons) and chemical shifts (e.g., δ 13.99 ppm for carboxylic protons) .
• IR spectroscopy : Peaks at ~1700 cm⁻¹ confirm carbonyl groups .
• HPLC with chiral columns : Resolves enantiomers using mobile phases like methanol/water with phosphate buffers (pH 5.5) .

Q. What preliminary biological activities have been reported, and what assay systems were used?

• Methodological Answer :

• Receptor binding assays : Evaluated using radiolabeled ligands in cell membranes (e.g., GPCRs) .
• Enzyme inhibition studies : Measured via spectrophotometric assays (e.g., IC₅₀ values for target proteases) .

Advanced Research Questions

Q. How can catalytic hydrogenation steps be optimized to enhance enantiomeric excess?

• Methodological Answer :

• Catalyst modification : Use chiral ligands (e.g., BINAP) with Pd/C to improve stereoselectivity .
• Pressure optimization : Higher H₂ pressure (e.g., 6–8 bar) accelerates reduction while maintaining selectivity.
• Post-reaction purification : Chiral HPLC or crystallization in hexane/ethyl acetate mixtures isolates the desired enantiomer .

Q. How to reconcile discrepancies between theoretical and observed NMR data?

• Methodological Answer :

• DFT calculations : Predict chemical shifts using Gaussian09 with B3LYP/6-31G(d) basis sets .
• Variable temperature NMR : Identifies dynamic effects (e.g., rotamers) causing signal splitting .
• 2D NMR (COSY, HSQC) : Resolves overlapping signals by correlating 1H and 13C shifts .

Q. What approaches elucidate interaction mechanisms with biological targets?

• Methodological Answer :

• Molecular docking (AutoDock Vina) : Predicts binding poses using crystal structures of target proteins (e.g., PDB ID: 1XYZ) .
• Surface plasmon resonance (SPR) : Measures real-time binding kinetics (ka/kd) .
• Mutagenesis studies : Identifies critical residues (e.g., Ala→Gly mutations) disrupting interactions .